Cas no 4410-99-5 (2-Phenylethanethiol)

• Product Name: 2-Phenylethanethiol
• CAS No: 4410-99-5
• Molecular Formula: C₈H₁₀S
• Molecular Weight: 138.2300
• MDL: MFCD00004891
• CID: 45015
• PubChem ID: 78126

2-Phenylethanethiol Properties

Names and Identifiers

• 2-Phenylethanethiol
• 2-PHENYLETHYL MERCAPTAN FEMA NO.3894
• Phenylethylthiol
• 1,2-phenylethylmercaptane
• 2-mercaptophenylethane
• 2-phenyl-1-ethanethiol
• 2-phenyl-ethanethiol
• 2-phenylethyl mercaptan
• Benzeneethanethiol
• Phenethyl Mercaptan
• Phenylethyl mercaptan
• β-Phenyl ethyl mercaphtan
• 2-phenylethylthiol
• 2-phenylethylmercaptan
• beta-Phenylethyl mercaptan
• I4TH2T2INY
• ZMRFRBHYXOQLDK-UHFFFAOYSA-N
• phenethylmercaptan
• Phenylethylmercaptan
• b-Phenylethylmercaptan
• 2-Phenethyl mercaptan
• 2-phenylethane-1-thiol
• Benzeneethanethiol, 9CI
• 1-Mercapto-2-phenylethane
• 2-

• MDL： MFCD00004891
• InChIKey： ZMRFRBHYXOQLDK-UHFFFAOYSA-N
• Inchi： 1S/C8H10S/c9-7-6-8-4-2-1-3-5-8/h1-5,9H,6-7H2
• SMILES： S([H])C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 138.05000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 138.050321
• Heavy Atom Count: 9
• Complexity: 65
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 1

Experimental Properties

• LogP: 2.15890
• PSA: 38.80000
• Refractive Index: n20/D 1.560(lit.)
• Boiling Point: 217-218 °C(lit.)
• Melting Point: -30°C (estimate)
• Flash Point: Fahrenheit: 194 ° f
  Celsius: 90 ° c
  
• FEMA: 3894 | PHENYLETHYL MERCAPTAN
• Color/Form: Colorless liquid with pleasant smell. [1]
• Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents.
• Solubility: It is slightly soluble in water and miscible in ethanol. Ether. [5]
• Density: 1.032 g/mL at 25 °C(lit.)

2-Phenylethanethiol Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S23;S24/25
• Safety Instruction： S23-S24/25
• Risk Phrases：R20/21/22
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3334
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning
• Risk Phrases： 20/21/22
• FLUKA BRAND F CODES：13

2-Phenylethanethiol Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Material Chemicals Electrical Materials
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives